Cas no 1171094-65-7 (2-({1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine)

• Product Name: 2-({1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine
• CAS No: 1171094-65-7
• MF: C₁₉H₁₇N₅OS
• MW: 363.436181783676
• CID: 6459196
• Update Time: 2025-06-07

2-({1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-({1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine
• 1-(2-methoxyphenyl)-4-methyl-7-(pyridin-2-ylmethylsulfanyl)pyrazolo[3,4-d]pyridazine

• Inchi： 1S/C19H17N5OS/c1-13-15-11-21-24(16-8-3-4-9-17(16)25-2)18(15)19(23-22-13)26-12-14-7-5-6-10-20-14/h3-11H,12H2,1-2H3
• InChI Key： ZNSXTJXAGXTLLH-UHFFFAOYSA-N
• SMILES： C1(SCC2=NC=CC=C2)=NN=C(C)C2C=NN(C3=CC=CC=C3OC)C1=2

Computed Properties

• Exact Mass: 363.115
• Monoisotopic Mass: 363.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91A^2

Additional information on 2-({1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine

2-({1-(2-Methoxyphenyl)-4-Methyl-1H-Pyrazolo[3,4-d]Pyridazin-7-Ylsulfanyl}Methyl)Pyridine: A Comprehensive Overview

The compound with CAS No. 1171094-65-7, named as 2-({1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-y lsulfanyl}methyl)pyridine, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrazolo[3,4-d]pyridazine derivatives, which are known for their potential biological activities and structural versatility. The molecule's structure is characterized by a pyridine ring substituted with a sulfanyl group linked to a pyrazolo[3,4-d]pyridazine moiety, which itself is substituted with a methoxyphenyl and methyl group. This combination of functional groups and heterocyclic systems makes it a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyridazine derivatives in the development of new therapeutic agents. These compounds have shown potential in targeting various disease states, including cancer, inflammation, and neurological disorders. The presence of the methoxyphenyl group in the molecule introduces additional electronic and steric effects, which can enhance the compound's bioavailability and binding affinity to target proteins. Moreover, the methyl substitution on the pyrazolo[3,4-d]pyridazine ring further modulates the molecule's properties, making it a versatile scaffold for further chemical modifications.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the pyrazolo[3,4-d]pyridazine core through cyclization reactions, followed by substitution reactions to introduce the methoxyphenyl and methyl groups. The final step involves coupling the sulfanyl group with the pyridine ring to form the complete molecule. This synthetic pathway demonstrates the feasibility of constructing complex heterocyclic systems with high precision.

In terms of biological activity, 2-({1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-y lsulfanyl}methyl)pyridine has been evaluated for its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key cellular pathways involved in tumor growth and metastasis. Additionally, its ability to modulate kinase activity has been explored, highlighting its potential as a lead compound for kinase-targeted therapies.

The structural features of this compound also make it an attractive candidate for exploring its role in other therapeutic areas. For instance, its sulfanyl group could play a role in antioxidant activities, while its heterocyclic framework could contribute to anti-inflammatory properties. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound to various protein targets, providing insights into its mechanism of action.

In conclusion, CAS No. 1171094-65-7 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and promising biological profile make it a valuable tool for further research and development in medicinal chemistry. As ongoing studies continue to unravel its potential applications, this compound stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges.